Cas no 943-57-7 (Carbonic acid, 1-methylethyl phenyl ester)

943-57-7 structure
Product Name:Carbonic acid, 1-methylethyl phenyl ester
CAS No:943-57-7
Molecular Formula:C10H12O3
Molecular Weight:180.200483322144
CID:752319
PubChem ID:564957
Carbonic acid, 1-methylethyl phenyl ester Properties
Names and Identifiers
-
- Carbonic acid, 1-methylethyl phenyl ester
- (2-propan-2-ylphenyl) hydrogen carbonate
- Carbonic acid (1-methylethyl)phenyl ester
- 943-57-7
- phenyl propan-2-yl carbonate
- Isopropyl phenyl carbonate
- SCHEMBL1792881
- Carbonic acid, isopropyl phenyl ester
- Carbonic acid 1-methylethyl ester
- KETKOCDCPHVSEN-UHFFFAOYSA-N
- E84467
- isopropylphenylcarbonate
- Isopropyl phenyl carbonate #
-
- InChIKey: KETKOCDCPHVSEN-UHFFFAOYSA-N
- Inchi: InChI=1S/C10H12O3/c1-8(2)12-10(11)13-9-6-4-3-5-7-9/h3-8H,1-2H3
- SMILES: CC(C)OC(=O)OC1=CC=CC=C1
Computed Properties
- Exact Mass: 180.078644241g/mol
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 4
- Monoisotopic Mass: 180.078644241g/mol
- Heavy Atom Count: 13
- Complexity: 160
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.9
- Topological Polar Surface Area: 35.5Ų
Carbonic acid, 1-methylethyl phenyl ester Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P01X3H5-250mg |
Isopropyl phenyl carbonate |
943-57-7 | 95% | 250mg |
$122.00 | 2024-04-19 | |
Aaron | AR01X3PH-250mg |
Isopropyl phenyl carbonate |
943-57-7 | 95% | 250mg |
$87.00 | ||
eNovation Chemicals LLC | Y1251695-250mg |
Isopropyl phenyl carbonate |
943-57-7 | 95% | 250mg |
$170 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1825199-1g |
Isopropyl phenyl carbonate |
943-57-7 | 98% | 1g |
¥1200.00 |
Carbonic acid, 1-methylethyl phenyl ester Related Literature
-
1. Reactions of lead(IV). Part XXII. Radical-initiated oxidation of anisoleR. A. McClelland,R. O. C. Norman,C. B. Thomas J. Chem. Soc. Perkin Trans. 1 1972 562
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2. Tritiated peptides. Part 11. Synthesis of [4-3H-Phe6]-, [4-3H-Phe11]-, and [4-3H-Phe6,11]-somatostatin and the metabolite [des-Ala1]-somatostatinMark C. Allen,Derek E. Brundish,John R. Martin,Roy Wade J. Chem. Soc. Perkin Trans. 1 1981 2040
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3. The nature of the transition state in ester pyrolysis. Part II. The relative rates of pyrolysis of ethyl, isopropyl, and t-butyl acetates, phenylacetates, benzoates, phenyl carbonates, and N-phenylcarbamatesRoger Taylor J. Chem. Soc. Perkin Trans. 2 1975 1025
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